Cas no 163137-45-9 (2-Amino-5-chloro-pyridine-3-sulfonyl chloride)

• Product Name: 2-Amino-5-chloro-pyridine-3-sulfonyl chloride
• CAS No: 163137-45-9
• MF: C₅H₄Cl₂N₂O₂S
• MW: 227.068457603455
• MDL: MFCD12402514
• CID: 1069457
• PubChem ID: 19378717
• Update Time: 2025-04-20

2-Amino-5-chloro-pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-pyridine-3-sulfonyl chloride
• 2-amino-5-chloro-3-Pyridinesulfonyl chloride
• (2-amino-5-chloro(3-pyridyl))chlorosulfone
• AG-C-82257
• CTK6H3629
• KB-113581
• MolPort-008-424-880
• SBB097089
• 2-Amino-5-chloro-pyridine-3-sulphonylchloride
• 2-amino-5-chloropyridine-3-sulfonyl chloride
• 2-Amino-5-chloro-pyridine-3-sulphonyl chloride
• DB-064488
• AS-9656
• 2-amino-5-chloropyridine-3-sulfonylchloride
• CS-0261524
• MFCD12402514
• EN300-78833
• 163137-45-9
• AKOS015855018
• SCHEMBL9256811
• DTXSID00598533

• MDL： MFCD12402514
• Inchi： 1S/C5H4Cl2N2O2S/c6-3-1-4(12(7,10)11)5(8)9-2-3/h1-2H,(H2,8,9)
• InChI Key： DMEATHTWRKQAJZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CN=C1N)Cl)(=O)=O

Computed Properties

• Exact Mass: 225.93722
• Monoisotopic Mass: 225.9370539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 73.05

2-Amino-5-chloro-pyridine-3-sulfonyl chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives